2-[[(3-Methylphenyl)-oxomethyl]amino]benzoic acid (3,5-dimethyl-4-isoxazolyl)methyl ester

• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)methyl 2-[(3-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C21H20N2O4/c1-13-7-6-8-16(11-13)20(24)22-19-10-5-4-9-17(19)21(25)26-12-18-14(2)23-27-15(18)3/h4-11H,12H2,1-3H3,(H,22,24)
• InChI Key: KSINNJSNPXGHAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)OCC3=C(ON=C3C)C

Description

2-[[(3-methylphenyl)-oxomethyl]amino]benzoic acid (3,5-dimethyl-4-isoxazolyl)methyl ester is a member of benzamides.

Scientific Research Applications

Chemical Transformation and Derivative Synthesis

A study conducted by Kim (1986) investigated the treatment of a similar compound, 4-(2-aminophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid diethyl ester, under various conditions. The study found that treating this compound with refluxing toluene or pyridine yielded multiple products, including 1,2,3,6-tetrahydro-2,4-dimethyl-2,6-methano-1,3-benzodiazocine-5,11-dicarboxylic acid diethyl ester as the major product. This demonstrates the compound's potential for chemical transformation and the synthesis of novel derivatives under specific conditions (Kim, 1986).

Synthesis of Novel Derivatives and Their Characteristics

A research by Bem et al. (2018) highlighted the synthesis of novel derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid, which shares structural similarities with the compound . These derivatives exhibit reversible acid-base behavior, evident through color change, and irreversible oxidation peaks in cyclic voltammetry. Such characteristics underline the potential of this compound in developing compounds with specific electrochemical and physicochemical properties (Bem et al., 2018).

Biological Activity and Applications

The study by Jaber et al. (2021) discusses the synthesis of a coordinate complex derived from a compound structurally similar to 2-[[(3-Methylphenyl)-oxomethyl]amino]benzoic acid (3,5-dimethyl-4-isoxazolyl)methyl ester. The synthesized complex exhibited significant biological activity, including antibacterial and antifungal properties. This highlights the potential of this compound in the development of new bioactive substances with possible applications in healthcare (Jaber et al., 2021).

Photophysical Properties and Material Science Applications

Ghosh et al. (2010) explored the photophysical properties of a compound closely related to this compound. The study revealed interesting insights into the charge transfer and emission characteristics, which are crucial for applications in material sciences, particularly in the development of fluorescent materials and sensors (Ghosh et al., 2010).